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Compound of Interest

Compound Name: 4-Hydroxy Ethynyl Estradiol

CAS No.: 50394-90-6

Cat. No.: B026176

Get Quote

Executive Summary
4-Hydroxy Ethinylestradiol (4-OH-EE) is a catechol estrogen metabolite formed via the

cytochrome P450-mediated oxidation of ethinylestradiol (EE2).[1][2] Unlike its parent

compound, which is pharmacologically active as an estrogen receptor agonist, 4-OH-EE is

chemically unstable and toxicologically significant.[1][2] It acts as a precursor to reactive

quinones that drive oxidative stress and genotoxicity.[2] This guide analyzes its structural

properties, degradation pathways, and the rigorous handling protocols required for

experimental validity.[1][2]

Chemical Identity & Structure Analysis
Identification Data[1][2][3][4][5][6][7][8][9]

Compound Name: 4-Hydroxy Ethinylestradiol[1][2][3][4][5]

IUPAC Name: (17α)-19-Norpregna-1,3,5(10)-trien-20-yne-3,4,17-triol[1][2][4]

CAS Number: 50394-90-6[1][2][4]
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Molecular Formula: C₂₀H₂₄O₃[2][6]

Molecular Weight: 312.40 g/mol [2]

Structural Features
The molecule retains the steroid backbone of ethinylestradiol but introduces a hydroxyl group

at the C4 position of the A-ring.[2]

A-Ring (Catechol Moiety): The presence of hydroxyl groups at C3 and C4 creates a catechol

(1,2-dihydroxybenzene) structure.[1][2] This is the site of high chemical instability.[2] The

electron-rich system is prone to auto-oxidation, converting the hydroquinone form into a

reactive ortho-quinone.[1][2]

D-Ring (17α-Ethinyl Group): The ethinyl group at C17 (–C≡CH) provides metabolic

resistance against 17β-hydroxysteroid dehydrogenase (17β-HSD), preventing the rapid

conversion to estrone analogs seen with natural estradiol.[1][2] However, it does not protect

the A-ring from oxidative attack.[2]
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CYP3A4 / CYP1A1
(Hydroxylation)

4-Hydroxy Ethinylestradiol
(Catechol Estrogen)

+OH at C4 Structural Features:
1. A-Ring: 3,4-Dihydroxy (Catechol)

2. D-Ring: 17α-Ethinyl group
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Figure 1: Formation and structural characterization of 4-Hydroxy Ethinylestradiol.

Formation & Synthesis[2][9][11]
Metabolic Formation (In Vivo)
4-OH-EE is generated primarily in the liver by Phase I metabolism.[1][2]

Enzymatic Pathway: The hydroxylation at the C4 position is catalyzed predominantly by

CYP3A4 and CYP1A1.[2]

Significance: This pathway competes with 2-hydroxylation (forming 2-OH-EE).[1][2] While 2-

OH-EE is generally considered less toxic, 4-OH-EE is strongly associated with
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carcinogenicity due to the stability and reactivity of its resulting quinone.[1][2]

Chemical Synthesis (Reference Standards)
For research purposes, 4-OH-EE is typically synthesized via the oxidation of protected

ethinylestradiol derivatives.[1][2]

Methodology: Direct oxidation of phenols to catechols can be achieved using hypervalent

iodine reagents (e.g., IBX) or via formylation/Baeyer-Villiger oxidation sequences.[1][2]

Purification: Due to its instability, the final product must be purified rapidly (often under acidic

conditions) and stored immediately to prevent quinone formation.[2]

Stability & Reactivity Profile
The stability of 4-OH-EE is governed by its redox potential.[1][2] It exists in dynamic equilibrium

with its semiquinone and quinone forms.[2]

The Redox Cycling Pathway[2]
Auto-oxidation: In the presence of molecular oxygen or transition metals (Cu²⁺, Fe³⁺), 4-OH-

EE loses an electron and a proton to form a semiquinone radical.[1][2]

Quinone Formation: The semiquinone loses a second electron to form Ethinylestradiol-3,4-

quinone (EE-3,4-Q).[1][2]

Redox Cycling: This process generates superoxide anions (O₂[2]•⁻), leading to oxidative

stress.[1][2] The quinone can be reduced back to the catechol by quinone reductase

(NQO1), perpetuating the cycle.[1][2]

DNA Adduct Formation
The EE-3,4-Q is a potent electrophile (Michael acceptor).[1][2] It reacts covalently with the

nucleophilic sites of DNA bases, specifically:

N7-Guanine: Forming 4-OHEE-1-N7Gua.[1][2][7]
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N3-Adenine: Forming 4-OHEE-1-N3Ade.[1][2][7] These are "depurinating adducts," meaning

they destabilize the glycosidic bond, causing the base to detach from the DNA backbone,

leaving an apurinic site that can lead to replication errors (mutations).[1][2]

Metabolic Detoxification[1][2]
COMT Methylation: The primary stabilization pathway is methylation by Catechol-O-

Methyltransferase (COMT) to form 4-methoxy-ethinylestradiol, which is stable and non-

reactive.[1][2]

Glucuronidation: Conjugation with glucuronic acid increases water solubility for excretion.[2]
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Figure 2: Redox cycling, toxicity pathways, and detoxification of 4-OH-EE.[1][2]

Experimental Protocols
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Handling & Storage Guidelines
Due to the high susceptibility to oxidation, strict handling procedures are mandatory.[2]

Parameter Protocol Requirement Mechanism of Protection

Solvent System
Methanol or Acetonitrile with

0.1% Ascorbic Acid

Ascorbic acid acts as a

sacrificial antioxidant,

preventing catechol oxidation.

[1][2]

Temperature
Store neat powder at -80°C.

Solutions at -20°C.

Slows kinetic rate of auto-

oxidation.[1][2]

Light
Amber vials; low-light

workspace.[1][2]

Prevents photo-catalyzed

oxidation.[1][2]

pH Control
Maintain acidic pH (< 4.0) in

solution.

Deprotonation (high pH)

accelerates electron loss and

quinone formation.[2]

Stability Assay Workflow
To quantify 4-OH-EE in biological matrices (e.g., microsomal incubations), the following

stabilization protocol is required to prevent "disappearance" of the analyte due to degradation.

Step-by-Step Protocol:

Preparation: Prepare a 100 mM Ascorbic Acid (AA) stock solution in water.

Incubation: Perform the enzymatic reaction (e.g., EE2 + Human Liver Microsomes).

Termination & Stabilization:

Stop reaction with ice-cold Acetonitrile containing 0.1% Formic Acid AND 1 mM Ascorbic

Acid.[1][2]

Critical: The acid protonates the catechol, and AA scavenges radicals.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://en.wikipedia.org/wiki/4-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://en.wikipedia.org/wiki/4-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://en.wikipedia.org/wiki/4-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://en.wikipedia.org/wiki/4-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://en.wikipedia.org/wiki/4-Hydroxyestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethinylestradiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Analyze immediately via LC-MS/MS.

Column: C18 Reverse Phase.[2]

Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[2]

Detection: MRM mode (Negative ion mode often provides better sensitivity for estrogens).

[2]

Synthesis of Reference Standard (General Approach)
If commercial standards are unavailable, 4-OH-EE can be generated from EE2:

Reagent: IBX (2-Iodoxybenzoic acid) in DMSO.

Reaction: Stir EE2 with 1.2 eq IBX at room temperature.

Reduction: The reaction produces the o-quinone.[2] Reduce in situ with excess Sodium

Dithionite (Na₂S₂O₄) to yield the catechol.[2]

Isolation: Extract under acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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